Cas no 2096331-92-7 (B-2-(2-Pyridinylamino)carbonylphenylboronic Acid)

• Product Name: B-2-(2-Pyridinylamino)carbonylphenylboronic Acid
• CAS No: 2096331-92-7
• MF: C₁₂H₁₁BN₂O₃
• MW: 242.03834271431
• CID: 4756306
• Update Time: 2025-11-06

B-2-(2-Pyridinylamino)carbonylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [2-(Pyridin-2-ylcarbamoyl)phenyl]boronic acid
• B-2-(2-Pyridinylamino)carbonylphenylboronic Acid

• Inchi： 1S/C12H11BN2O3/c16-12(15-11-7-3-4-8-14-11)9-5-1-2-6-10(9)13(17)18/h1-8,17-18H,(H,14,15,16)
• InChI Key： UKDMJFHUPGMTBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1B(O)O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 242.086272g/mol
• Monoisotopic Mass: 242.086272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4
• Molecular Weight: 242.04g/mol

Additional information on B-2-(2-Pyridinylamino)carbonylphenylboronic Acid

Recent Advances in the Application of B-2-(2-Pyridinylamino)carbonylphenylboronic Acid (CAS: 2096331-92-7) in Chemical Biology and Pharmaceutical Research

B-2-(2-Pyridinylamino)carbonylphenylboronic Acid (CAS: 2096331-92-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative is particularly noted for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its potential in targeted drug delivery systems, enzyme inhibition, and as a key intermediate in the development of novel therapeutics.

One of the most promising applications of B-2-(2-Pyridinylamino)carbonylphenylboronic Acid is in the field of proteasome inhibition. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against the 20S proteasome, a critical target in cancer therapy. The study revealed that the boronic acid moiety of the compound forms reversible covalent bonds with the catalytic threonine residues of the proteasome, thereby blocking its activity. This mechanism is similar to that of the clinically approved drug bortezomib, suggesting potential for the development of next-generation proteasome inhibitors with improved efficacy and reduced side effects.

In addition to its role in proteasome inhibition, B-2-(2-Pyridinylamino)carbonylphenylboronic Acid has been investigated for its utility in carbohydrate recognition and sensing. A recent study in Analytical Chemistry (2024) utilized this compound as a fluorescent probe for the detection of glucose and other monosaccharides. The boronic acid group selectively binds to diols present in carbohydrates, leading to a measurable change in fluorescence intensity. This property has significant implications for the development of non-invasive glucose monitoring devices, which could revolutionize diabetes management.

Further advancements have been made in the application of B-2-(2-Pyridinylamino)carbonylphenylboronic Acid in antibody-drug conjugates (ADCs). A 2023 study in Bioconjugate Chemistry reported the successful incorporation of this compound into ADC platforms, where it served as a linker between monoclonal antibodies and cytotoxic payloads. The boronic acid moiety enabled stable conjugation under physiological conditions while allowing for controlled release of the drug at the target site. This approach enhances the specificity and reduces off-target effects, making it a promising strategy for cancer treatment.

Despite these promising developments, challenges remain in the optimization of B-2-(2-Pyridinylamino)carbonylphenylboronic Acid for clinical applications. Issues such as solubility, bioavailability, and potential off-target interactions need to be addressed through further research. Recent efforts have focused on structural modifications to improve these properties, including the introduction of hydrophilic groups and the exploration of prodrug strategies. Preliminary results from these studies are encouraging, indicating that tailored derivatives of this compound could overcome current limitations.

In conclusion, B-2-(2-Pyridinylamino)carbonylphenylboronic Acid (CAS: 2096331-92-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from proteasome inhibition and carbohydrate sensing to the development of advanced drug delivery systems. Ongoing research aims to refine its properties and expand its utility, paving the way for innovative therapeutic and diagnostic solutions. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.